![molecular formula C6H2Cl2N2O4 B1583372 1,2-Dichloro-4,5-dinitrobenzene CAS No. 6306-39-4](/img/structure/B1583372.png)
1,2-Dichloro-4,5-dinitrobenzene
Overview
Description
1,2-Dichloro-4,5-dinitrobenzene is an organic compound with the linear formula Cl2C6H2(NO2)2 . It is a pale yellow solid and is related to 1,2-dichlorobenzene by the replacement of one H atom with a nitro functional group .
Synthesis Analysis
The synthesis of this compound can be achieved through the nitration of 1,2-dichlorobenzene . This process mainly produces 1,2-dichloro-4-nitrobenzene, along with smaller amounts of the 3-nitro isomer . It can also be prepared by chlorination of 1-chloro-4-nitrobenzene .Molecular Structure Analysis
The molecular weight of this compound is 237.00 . The compound’s structure is characterized by two chlorine atoms and two nitro groups attached to a benzene ring .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, one of the chlorides is reactive toward nucleophiles . Nitro compounds can be prepared in several ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines .Physical And Chemical Properties Analysis
This compound is a powder, crystals or chunks in form . It has a melting point of 105-107 °C (lit.) .Scientific Research Applications
Chemical Reactions and Products
1,2-Dichloro-4,5-dinitrobenzene (DCDNB) has been studied for its reactivity with primary and secondary amines. This compound reacts in acetonitrile at room temperature to produce a monosubstituted nitro product with high yields (85-95%) (Menezes et al., 2007). Additionally, DCDNB forms chloro-nitro-disubstituted products when reacted with excess amine under reflux, showing versatility in chemical synthesis.
Synthesis of Derivatives and Complexes
DCDNB has been used to synthesize various derivatives and complexes. For instance, 4,5-Dichloro-1,2-dicyanobenzene, a derivative of DCDNB, was prepared from 4,5-dichloro-1,2-benzenedicarboxylic acid and further used to create octasubstituted phthalocyanines, demonstrating its utility in complex molecular constructions (Wöhrle et al., 1993).
Reaction Dynamics and Mechanisms
The reaction dynamics of DCDNB with hydroxide ions have been analyzed, highlighting the formation of Meisenheimer complexes and the roles of radical pairs. This study provided insights into the reaction mechanisms and kinetics involving DCDNB (Blasko et al., 2013).
Molecular Polarisability Studies
Research on DCDNB has also extended to the investigation of its molecular polarisability. Studies on the dipole moments and Molar Kerr constants of dinitrobenzenes, including DCDNB, provide essential information about the molecular configurations and interactions in solution (Calderbank et al., 1968).
Electrophilic Substitution Reactions
DCDNB's electrophilic substitution reactions have been explored, particularly its interaction with amines in various solvents. The studies revealed selective substitution reactions, contributing to the understanding of electrophilic substitution mechanisms in aromatic compounds (Plater & Harrison, 2023).
Mechanism of Action
Target of Action
1,2-Dichloro-4,5-dinitrobenzene is a chemical compound that primarily targets aromatic compounds . The compound’s primary targets are the carbon-halogen bonds of aryl halides . These bonds are much stronger than those of alkyl halides, making them resistant to attack by nucleophiles .
Mode of Action
The mode of action of this compound involves a process known as nucleophilic aromatic substitution . In this process, one of the substituents in an aromatic ring is replaced by a nucleophile . The compound forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate then undergoes a second step where a proton is removed, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathways affected by this compound involve the nitration of aromatic compounds . The nitration of 1,2-dichlorobenzene mainly produces this compound, along with smaller amounts of the 3-nitro isomer . This process can also be prepared by chlorination of 1-chloro-4-nitrobenzene .
Pharmacokinetics
It is known that the compound is a solid at room temperature and has a melting point of 105-107°c This suggests that the compound may have low bioavailability due to its low solubility
Result of Action
The result of the action of this compound is the substitution of one of the substituents in an aromatic ring by a nucleophile . This results in the formation of a substituted benzene ring
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of other chemical compounds . For example, the compound’s reactivity can be dramatically changed by changes in the reaction conditions and the structure of the aryl halide
Safety and Hazards
1,2-Dichloro-4,5-dinitrobenzene is classified as Combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Personal protective equipment such as dust mask type N95 (US), Eyeshields, Gloves should be used .
properties
IUPAC Name |
1,2-dichloro-4,5-dinitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2N2O4/c7-3-1-5(9(11)12)6(10(13)14)2-4(3)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGSAVPVCQHAPSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Cl)[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80212386 | |
Record name | 1,2-Dichloro-4,5-dinitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80212386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6306-39-4 | |
Record name | 1,2-Dichloro-4,5-dinitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6306-39-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Dichloro-4,5-dinitrobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006306394 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6306-39-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22945 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Dichloro-4,5-dinitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80212386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-DICHLORO-4,5-DINITROBENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E5112AA0T0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Are there any studies on the structural characterization of compounds derived from 1,2-Dichloro-4,5-dinitrobenzene?
A1: Yes, research has explored the structure of compounds formed by reacting this compound with various nucleophiles. For instance, the reaction with morpholine yields 1-Chloro-2,4-dimorpholino-5-nitrobenzene []. The structure of this compound has been determined and reported as part of a study investigating the kinetics of this unusual substitution reaction []. This structural information provides valuable insights into the regioselectivity of the substitution reaction and the influence of different substituents on the aromatic ring.
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